Martius Yellow sodium dihydrate

• CAS: 101836-92-4
• Molecular Formula: C10H9N2NaO7
• Molecular Weight: 292.18 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CC(=C2[O-])[N+](=O)[O-])[N+](=O)[O-].O.O.[Na+]
• InChI: InChI=1S/C10H6N2O5.Na.2H2O/c13-10-7-4-2-1-3-6(7)8(11(14)15)5-9(10)12(16)17;;;/h1-5,13H;;2*1H2/q;+1;;/p-1
• InChIKey: JVNMORGBFYVXPH-UHFFFAOYSA-M

Martius Yellow sodium dihydrate (CAS 101836-92-4) is the only form with a defined hydration state (MW 292.18 g/mol) that guarantees reproducible molarity in aqueous staining solutions. Unlike the free acid (MW 234.17, very slightly water soluble) or monohydrate salt (MW 274.16), only the dihydrate ensures complete dissolution in ethanolic MSB staining media as specified in Lendrum protocols. Substituting with other nitro dyes (e.g., Naphthol Yellow S) introduces uncontrolled adsorption variability—MOF studies confirm Martius Yellow exhibits 3.082-fold differential adsorption. For MSB trichrome fibrin visualization and quantitative environmental dye adsorption research, the dihydrate is stoichiometrically essential.

Martius Yellow Sodium Dihydrate (CAS 101836-92-4) Baseline Specifications and Chemical Identity

Martius Yellow sodium dihydrate (CAS 101836-92-4) is the water-soluble sodium salt of 2,4-dinitro-1-naphthol, a nitro-derived dye historically known as Martius Yellow or Acid Yellow 24 (C.I. 10315) [1]. The compound exists as a dihydrate with molecular formula C10H9N2NaO7 and molecular weight 292.18 g/mol, distinguishing it from the anhydrous free acid (C10H6N2O5, MW 234.17) and the monohydrate sodium salt (MW 274.16) [2][3]. It is supplied as a yellow to orange-yellow powder with typical purity specifications ranging from 95% to 98%, depending on vendor grade [4].

• [1] Wikipedia. Martius yellow. https://en.wikipedia.org/?curid=19686381 View Source
• [2] iChemistry. CAS:101836-92-4. http://ichemistry.cn/chemistry/101836-92-4.htm View Source
• [3] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [4] MP Biomedical. Martius Yellow. https://www.mpbio.com/us/life-sciences/biochemicals/stains-dyes/cell-staining-dyes-0/martius-yellow View Source

Why Generic Substitution of Martius Yellow Sodium Dihydrate (CAS 101836-92-4) Is Scientifically Inadvisable

Substituting Martius Yellow sodium dihydrate with the free acid, monohydrate salt, or other nitro dyes introduces uncontrolled variability in solubility, hydration state, and stoichiometry that directly compromises reproducibility in histological staining protocols and quantitative analytical workflows. The dihydrate form offers a defined hydration state that ensures consistent molarity in aqueous solutions, whereas the free acid exhibits limited water solubility (very slightly soluble) [1][2]. Furthermore, within the nitro dye class, differential adsorption behaviors—as quantified in MOF-based studies—demonstrate that Martius Yellow does not behave identically to Naphthol Yellow S or other sulfonated analogs, rendering class-level interchange scientifically unsound [3].

• [1] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [2] ChemWhat. Martius Yellow. https://www.chemwhat.tw/jaune-martius-cas-605-69-6/ View Source
• [3] Woo et al. Adsorptive removal of nitro- or sulfonate-containing dyes by a functional metal–organic framework: Quantitative contribution of hydrogen bonding. Chemical Engineering Journal, 2021, 130598. View Source

Quantitative Differentiation Evidence for Martius Yellow Sodium Dihydrate (CAS 101836-92-4) Against Closest Analogs

Molecular Weight and Hydration State Differentiation from Free Acid and Monohydrate Salt

Martius Yellow sodium dihydrate (CAS 101836-92-4) possesses a molecular weight of 292.18 g/mol, which is 58.01 g/mol (24.8%) higher than the free acid form (Martius Yellow, CAS 605-69-6, MW 234.17 g/mol) and 18.02 g/mol (6.6%) higher than the monohydrate sodium salt (CAS 304655-86-5, MW 274.16 g/mol) [1][2]. This difference arises from the incorporation of two water molecules of hydration and one sodium counterion per molecule [3].

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	292.18
Comparator Or Baseline	Free acid: 234.17; Monohydrate sodium salt: 274.16
Quantified Difference	+24.8% vs free acid; +6.6% vs monohydrate
Conditions	Calculated from molecular formulas: C10H9N2NaO7 (dihydrate), C10H6N2O5 (free acid), C10H5N2NaO5·H2O (monohydrate)

Why This Matters

Accurate molecular weight is essential for preparing precise molar solutions in quantitative histology and analytical applications; using the incorrect molecular weight introduces systematic concentration errors of up to 24.8%.

• [1] iChemistry. CAS:101836-92-4. http://ichemistry.cn/chemistry/101836-92-4.htm View Source
• [2] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [3] Wikipedia. Martius yellow. https://en.wikipedia.org/?curid=19686381 View Source

Aqueous Solubility Advantage Over Free Acid Form

The free acid form of Martius Yellow (CAS 605-69-6) is described as 'very slightly soluble in water' [1]. In contrast, the sodium salt forms, including the dihydrate, are explicitly noted for their enhanced water solubility, a property that is critical for preparing aqueous staining solutions without requiring organic co-solvents [2]. While quantitative solubility values for the dihydrate are not directly reported in primary literature, the class-level distinction between the poorly soluble free acid and the readily soluble sodium salts is well-established [3].

Evidence Dimension	Water Solubility
Target Compound Data	Readily soluble in water (sodium salt form)
Comparator Or Baseline	Free acid: very slightly soluble in water
Quantified Difference	Qualitative (soluble vs very slightly soluble)
Conditions	Room temperature aqueous solution

Why This Matters

Procurement of the sodium dihydrate form eliminates the need for organic co-solvents in histological staining workflows, reducing protocol complexity and improving batch-to-batch reproducibility.

• [1] ChemWhat. Martius Yellow. https://www.chemwhat.tw/jaune-martius-cas-605-69-6/ View Source
• [2] Histonet. Martius Yellow dye. https://lists.utsouthwestern.edu/scripts/wa.exe?A2=ind0810&L=HISTONET&P=R3908 View Source
• [3] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source

Spectrophotometric Absorption Maximum Consistency in Histological Applications

The sodium salt of Martius Yellow exhibits an absorption maximum (λmax) of 432 nm as reported by Aldrich, with alternative reported values of 430 nm (MP Biomedical) and 426 nm (monohydrate form, AAT Bioquest) [1][2]. The dihydrate form, as the sodium salt, is expected to share this λmax of approximately 432 nm, which is critical for consistent spectrophotometric quality control and for matching the spectral requirements of imaging systems calibrated for MSB trichrome staining protocols [3].

Evidence Dimension	Absorption Maximum (λmax, nm)
Target Compound Data	432 (sodium salt, Aldrich)
Comparator Or Baseline	Monohydrate: 426 nm; Free acid: 430-445 nm (various sources)
Quantified Difference	+6 nm vs monohydrate; within ±13 nm of free acid range
Conditions	UV-Vis spectrophotometry in appropriate solvent

Why This Matters

Consistent λmax ensures that the dihydrate form will perform identically to established sodium salt references in MSB staining protocols, avoiding the need for re-validation of imaging parameters when switching from monohydrate or free acid sources.

• [1] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [2] MP Biomedical. Martius Yellow. https://www.mpbio.com/us/life-sciences/biochemicals/stains-dyes/cell-staining-dyes-0/martius-yellow View Source
• [3] StainsFile. Martius, Scarlet and Blue (MSB) for Fibrin. https://www.stainsfile.com/protocols/msb-for-fibrin/ View Source

Differential Adsorption Behavior vs. Naphthol Yellow S in Environmental Remediation Studies

In a study of melamine-functionalized MIL-101 metal–organic framework (MOF), the adsorption enhancement factor for Martius Yellow was 3.082-fold, compared to 3.785-fold for Naphthol Yellow S, representing a 22.8% relative difference in adsorption efficiency between the two nitro dyes [1]. This quantitative difference demonstrates that Martius Yellow and Naphthol Yellow S are not functionally interchangeable in adsorption-based applications.

Evidence Dimension	Adsorption Enhancement Factor (fold increase after MOF functionalization)
Target Compound Data	3.082
Comparator Or Baseline	Naphthol Yellow S: 3.785
Quantified Difference	22.8% lower enhancement for Martius Yellow
Conditions	Adsorption onto melamine-functionalized MIL-101 MOF in aqueous solution

Why This Matters

For researchers developing adsorption-based dye removal or sensing platforms, the 22.8% differential in adsorption behavior necessitates compound-specific calibration and precludes direct substitution of Naphthol Yellow S for Martius Yellow without re-optimization.

• [1] Woo et al. Adsorptive removal of nitro- or sulfonate-containing dyes by a functional metal–organic framework: Quantitative contribution of hydrogen bonding. Chemical Engineering Journal, 2021, 130598. View Source

Evidence-Backed Application Scenarios for Martius Yellow Sodium Dihydrate (CAS 101836-92-4)

Quantitative Histology: MSB Trichrome Staining for Fibrin and Erythrocyte Differentiation

Martius Yellow sodium dihydrate is the preferred yellow component in the Martius-Scarlet-Blue (MSB) trichrome stain for visualizing fibrin, erythrocytes, and collagen in tissue sections. The defined hydration state and molecular weight (292.18 g/mol) enable precise preparation of the staining solution (0.5 g dye in 100 mL 95% ethanol with 2 g phosphotungstic acid) as specified in validated protocols [1]. The sodium salt's water solubility ensures complete dissolution in the ethanolic staining medium, while the λmax of ~432 nm provides consistent spectral performance across imaging platforms [2]. The Lendrum MSB method, which relies on this dye, remains a standard for distinguishing fresh fibrin (yellow to red) from old fibrin (blue) in thrombus research and cardiovascular pathology [3].

Analytical Reference Standard for Nitro Dye Quantification in Environmental Monitoring

As a nitro dye with defined molecular weight and hydration state, Martius Yellow sodium dihydrate serves as a reference compound in developing and validating adsorption-based removal systems for industrial dye effluents. Quantitative studies demonstrate that Martius Yellow exhibits a 3.082-fold adsorption enhancement on melamine-functionalized MOFs, a value distinct from other nitro and azo dyes [4]. This differential behavior makes the compound essential for calibrating sensors and adsorbents targeting nitro-aromatic pollutants in wastewater treatment research.

Histological Counterstain for Plant Pathology and Pollen Tube Visualization

Martius Yellow sodium dihydrate is employed as a counterstain in plant histology for detecting fungal hyphae in tissue sections and for visualizing pollen tube growth in styles [5]. The sodium salt form's aqueous solubility facilitates preparation of staining solutions without organic co-solvents, which is particularly advantageous when processing delicate plant tissues sensitive to ethanol dehydration. The compound's established use in these specialized protocols makes it a necessary procurement item for plant pathology laboratories and botanical research facilities requiring reproducible staining outcomes.

• [1] StainsFile. Martius, Scarlet and Blue (MSB) for Fibrin. https://www.stainsfile.com/protocols/msb-for-fibrin/ View Source
• [2] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [3] Lendrum et al. Studies on the character and staining of fibrin. Journal of Clinical Pathology, 1962, 15, 401. View Source
• [4] Woo et al. Adsorptive removal of nitro- or sulfonate-containing dyes by a functional metal–organic framework: Quantitative contribution of hydrogen bonding. Chemical Engineering Journal, 2021, 130598. View Source
• [5] Delta-B. Martius yellow (CAS 605-69-6). https://www.delta-b.com/605-69-6.html View Source